Cas no 2229449-86-7 (1-(4-methyl-3-nitrophenyl)prop-2-en-1-one)

1-(4-Methyl-3-nitrophenyl)prop-2-en-1-one is a synthetic organic compound featuring a nitrophenyl group and an α,β-unsaturated ketone moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the nitro and methyl substituents on the aromatic ring enhances its utility in electrophilic and nucleophilic reactions, while the conjugated enone system allows for Michael additions and cyclization reactions. Its well-defined chemical properties make it valuable for researchers developing novel compounds with tailored functionalities. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.
1-(4-methyl-3-nitrophenyl)prop-2-en-1-one structure
2229449-86-7 structure
Product Name:1-(4-methyl-3-nitrophenyl)prop-2-en-1-one
CAS No:2229449-86-7
MF:C10H9NO3
MW:191.183362722397
CID:5965884
PubChem ID:165783522
Update Time:2025-09-28

1-(4-methyl-3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one
    • EN300-1832568
    • 2229449-86-7
    • Inchi: 1S/C10H9NO3/c1-3-10(12)8-5-4-7(2)9(6-8)11(13)14/h3-6H,1H2,2H3
    • InChI Key: OMNZFORRCCUPMI-UHFFFAOYSA-N
    • SMILES: O=C(C=C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.9Ų

1-(4-methyl-3-nitrophenyl)prop-2-en-1-one Pricemore >>

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Additional information on 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one

Comprehensive Overview of 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one (CAS No. 2229449-86-7)

1-(4-methyl-3-nitrophenyl)prop-2-en-1-one (CAS No. 2229449-86-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its nitrophenyl and propenone functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable candidate for applications ranging from drug development to advanced material design.

The growing interest in 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one is partly driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its nitro group, which is often associated with bioactive properties. In recent years, the compound has been explored for its possible applications in targeting specific enzymes or pathways, aligning with the broader trend of precision medicine and targeted drug delivery. These areas are currently among the most searched topics in pharmaceutical and biomedical research, reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, CAS No. 2229449-86-7 offers a robust scaffold for further modifications. The presence of the propenone moiety allows for various chemical transformations, including Michael additions and cyclization reactions. This flexibility is highly valued in the design of small-molecule libraries, a hot topic in drug discovery and high-throughput screening. The compound's compatibility with modern green chemistry principles—such as reduced waste and energy-efficient synthesis—also aligns with the increasing demand for sustainable chemical practices.

In material science, 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one has shown promise as a building block for functional materials. Its aromatic and conjugated system makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications are particularly relevant today, as the global push for renewable energy and energy-efficient technologies continues to dominate scientific and industrial discussions. Searches for organic electronic materials and sustainable energy solutions have surged, further highlighting the compound's potential.

The compound's nitrophenyl group also lends itself to analytical applications, particularly in the development of sensors and probes. Researchers are investigating its use in detecting specific analytes or environmental pollutants, a topic of high interest given the increasing focus on environmental monitoring and public health. This aligns with frequently searched queries related to chemical sensors and pollution detection, underscoring the compound's multidisciplinary utility.

Quality control and characterization of 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one are critical for its successful application. Advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to ensure purity and consistency. These methods are frequently searched by professionals in the chemical and pharmaceutical industries, reflecting the importance of rigorous analytical standards.

In summary, 1-(4-methyl-3-nitrophenyl)prop-2-en-1-one (CAS No. 2229449-86-7) is a compound of significant scientific and industrial interest. Its diverse applications—from drug discovery to material science—make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in addressing some of the most pressing challenges in modern chemistry and technology.

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